Cas no 5705-69-1 (Benz[a]anthracene, 7-(2-phenylethyl)-)

• Product Name: Benz[a]anthracene, 7-(2-phenylethyl)-
• CAS No: 5705-69-1
• MF: C₂₆H₂₀
• MW: 332.437006950378
• CID: 386252
• PubChem ID: 264484
• Update Time: 2025-04-19

Benz[a]anthracene, 7-(2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benz[a]anthracene, 7-(2-phenylethyl)-
• 7-(2-phenylethyl)benzo[a]anthracene
• 7-(2-phenylethyl)tetraphene
• 7-Phenethyl-benz(a)anthracen
• 7-phenethylbenzo[a]anthracene
• AC1L6C00
• AC1Q1IPX
• AG-K-40062
• AR-1H2701
• CTK1H4905
• NSC99590
• 5705-69-1
• DTXSID20295092
• NSC-99590

• Inchi： 1S/C26H20/c1-2-8-19(9-3-1)14-16-24-23-13-7-5-11-21(23)18-26-22-12-6-4-10-20(22)15-17-25(24)26/h1-13,15,17-18H,14,16H2
• InChI Key： HWLMCSUSUVEPGR-UHFFFAOYSA-N
• SMILES： C1(C2C=CC=CC=2C=C2C3C=CC=CC=3C=CC=12)CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 391.03212
• Monoisotopic Mass: 332.156500638g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.9
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 53.49
• LogP: 6.93140